Cas no 1038363-03-9 (1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine)

• Product Name: 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine
• CAS No: 1038363-03-9
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5185928
• PubChem ID: 20117666
• Update Time: 2026-03-05

1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-ethanamine, α,5,6-trimethyl-
• 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine

• Inchi： 1S/C12H17N3/c1-8-4-11-12(5-9(8)2)15(7-14-11)6-10(3)13/h4-5,7,10H,6,13H2,1-3H3
• InChI Key： GHFBXCCYQPXBHJ-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=CC(C)=C(C)C=C12)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine

Comprehensive Overview of 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine (CAS No. 1038363-03-9)

1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine, with the CAS number 1038363-03-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound belongs to the benzodiazole family, characterized by its unique structural features, including a dimethyl-substituted benzodiazole core and an amine-functionalized propyl side chain. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules that interact with central nervous system receptors.

The growing interest in 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine is reflected in the increasing number of scientific queries related to its synthesis methods, physicochemical properties, and biological activity. Recent trends in search engines and AI-driven platforms highlight questions such as: "What are the potential therapeutic uses of benzodiazole derivatives?" or "How does the dimethyl substitution affect the compound's bioavailability?" Addressing these queries, this article delves into the compound's molecular characteristics, research applications, and future prospects.

From a structural perspective, the 5,6-dimethyl-1H-1,3-benzodiazole moiety provides enhanced stability and lipophilicity, which are critical for drug design. The propan-2-amine side chain further contributes to its versatility, enabling interactions with various biological targets. Recent studies suggest that derivatives of this compound may exhibit modulatory effects on neurotransmitter systems, making them candidates for neurological research. However, it is essential to note that rigorous preclinical and clinical evaluations are necessary to validate these hypotheses.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being investigated to reduce waste and improve yield. These advancements align with the global push toward environmentally responsible research practices, a topic frequently searched by academic and industrial chemists alike.

The compound's spectroscopic properties, including its NMR and mass spectrometry profiles, have been documented in several peer-reviewed journals. These data are invaluable for quality control and analytical validation, ensuring reproducibility in research settings. Additionally, computational modeling studies predict that 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine may exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, further fueling its potential in drug discovery pipelines.

As the scientific community continues to explore the applications of benzodiazole-based compounds, 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine stands out as a promising candidate for further investigation. Its unique structural attributes and potential biological relevance make it a subject of ongoing research, particularly in the realms of neuropharmacology and molecular imaging. Future studies may uncover novel therapeutic avenues or diagnostic tools derived from this intriguing molecule.

In summary, 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine (CAS No. 1038363-03-9) represents a fascinating intersection of chemistry and biology. Its study not only advances our understanding of heterocyclic compounds but also contributes to broader scientific inquiries into structure-activity relationships and drug design principles. With continued research, this compound may pave the way for innovative solutions in healthcare and biotechnology.